Cas no 2648937-85-1 ((2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid
• CAS No: 2648937-85-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6001107
• PubChem ID: 165516819
• Update Time: 2025-05-20

(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid
• (2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methylpentanoic acid
• 2648937-85-1
• EN300-1519912

• Inchi： 1S/C27H34N2O5/c1-4-17(3)25(26(31)32)29-24(30)15-14-18(5-2)28-27(33)34-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23,25H,4-5,14-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t17-,18?,25-/m0/s1
• InChI Key： ZKWMJOKTXRTBTQ-NNKBYCLSSA-N
• SMILES： O(C(NC(CC)CCC(N[C@H](C(=O)O)[C@@H](C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid

Research Brief on (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid (CAS: 2648937-85-1)

The compound (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid (CAS: 2648937-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. This research brief aims to synthesize the latest findings and highlight the potential of this compound in advancing biomedical science.

One of the key areas of investigation involves the use of (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in facilitating the incorporation of non-natural amino acids into peptide chains, thereby enhancing the stability and bioactivity of synthetic peptides. The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the compound plays a pivotal role in this process, offering both protection and selective deprotection capabilities under mild conditions. This feature is particularly valuable in the synthesis of complex peptides with potential therapeutic applications.

In addition to its role in peptide synthesis, recent studies have explored the compound's potential as a protease inhibitor. Preliminary in vitro assays indicate that derivatives of (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid exhibit selective inhibition against specific proteases involved in pathological processes such as cancer metastasis and viral replication. These findings suggest that further optimization of the compound's structure could yield promising candidates for drug development.

Another noteworthy application of this compound lies in its use as a linker molecule in bioconjugation strategies. Researchers have successfully employed it to tether therapeutic agents to targeting moieties, such as antibodies or nanoparticles, enabling site-specific drug delivery. The compound's stability under physiological conditions and its compatibility with various conjugation chemistries make it an attractive option for developing next-generation biotherapeutics.

Despite these promising developments, challenges remain in scaling up the synthesis of (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid and its derivatives. Recent efforts have focused on optimizing reaction conditions to improve yield and purity while reducing production costs. Advances in catalytic methods and green chemistry approaches are expected to address these challenges in the near future.

In conclusion, (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylpentanoic acid (CAS: 2648937-85-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug discovery, and bioconjugation, with ongoing studies continually expanding its potential uses. As research progresses, this compound is poised to play an increasingly important role in the development of novel therapeutic strategies and biomedical technologies.